Benzyl 3-(ethanesulfonyl)azetidine-1-carboxylate
Overview
Description
Benzyl 3-(ethanesulfonyl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 1864060-39-8 . It has a molecular weight of 283.35 and its IUPAC name is benzyl 3-(ethylsulfonyl)azetidine-1-carboxylate . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H17NO4S/c1-2-19(16,17)12-8-14(9-12)13(15)18-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 283.35 .Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Novel Azetidine Analogs
Azetidine derivatives, including those related to benzyl 3-(ethanesulfonyl)azetidine-1-carboxylate, have been synthesized for various purposes. For instance, Soriano et al. (1980) reported the synthesis of 2-carboxy-4-methylazetidine, an isomeric analog of dl-proline, which contributes to the study of azetidine derivatives in chemical synthesis (Soriano, Podraza, & Cromwell, 1980).
Mechanistic Insights into Azetidine Reactions
Tayama et al. (2018) explored the α-alkylation of borane N-((S)-1'-phenylethyl)azetidine-2-carboxylic acid ester complexes, demonstrating improved yields and diastereoselectivities. This research provides valuable mechanistic insights into the reactivity of azetidine derivatives (Tayama, Nishio, & Kobayashi, 2018).
Photoredox-Catalyzed Reactions Involving Azetidines
Dubois et al. (2023) conducted a study on the photoredox-catalyzed decarboxylative alkylation of azetidines. Their work assesses the influence of ring strain on the reactivity of small-ring radicals, contributing to the understanding of azetidine chemistry (Dubois et al., 2023).
Application in Medicinal Chemistry and Biotechnology
Biotransformation of Azetidine Derivatives
Leng et al. (2009) demonstrated the efficient and enantioselective biotransformations of racemic azetidine-2-carbonitriles, leading to azetidine-2-carboxylic acids and their amide derivatives. This has implications for the synthesis of optically active compounds in medicinal chemistry (Leng, Wang, Pan, Huang, & Wang, 2009).
Synthesis of Novel Antibiotics Using Azetidine Derivatives
Ikee et al. (2008) synthesized a series of novel fluoroquinolones using azetidine derivatives, demonstrating the role of these compounds in developing new antibacterial agents (Ikee et al., 2008).
Other Notable Applications
Investigation of Protein Synthesis and Ion Transport
Pitman et al. (1977) used azetidine-2-carboxylic acid to investigate the relationship between protein synthesis and ion transport, showcasing the utility of azetidine derivatives in biological studies (Pitman, Wildes, Schaefer, & Wellfare, 1977).
Asymmetric Synthesis of Azetidine-Containing Peptides
Korn, Rudolph‐Böhner, & Moroder (1994) optimized conditions for synthesizing aziridine-containing peptides, which are structurally related to azetidine derivatives. This research opens avenues for novel peptide-based therapies (Korn, Rudolph‐Böhner, & Moroder, 1994).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315, H319, and H335 , which refer to causing skin irritation, serious eye irritation, and respiratory irritation, respectively. Precautionary statements include measures to prevent exposure and actions to take if exposure occurs .
Properties
IUPAC Name |
benzyl 3-ethylsulfonylazetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4S/c1-2-19(16,17)12-8-14(9-12)13(15)18-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKFCPVFTFHKFTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1CN(C1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.